Cas no 57764-52-0 (1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER)

• Product Name: 1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER
• CAS No: 57764-52-0
• MF: C₉H₅N₃O₇
• MW: 267.151901960373
• CID: 3180252
• PubChem ID: 85853708
• Update Time: 2025-04-21

1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID, 5,6-DINITRO-, METHYL ESTER
• 57764-52-0
• Methyl 5,6-dinitro-1,2-benzisoxazole-3-carboxylate
• DTXSID201229879

• Inchi： 1S/C9H5N3O7/c1-18-9(13)8-4-2-5(11(14)15)6(12(16)17)3-7(4)19-10-8/h2-3H,1H3
• InChI Key： IDZGMVUJSXAWBN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C(=O)OC)=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.01274951Da
• Monoisotopic Mass: 267.01274951Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų